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This guide addresses common challenges in the implementation of the International Standards

for Phytosanitary Measures No. 15 (ISPM 15). It is intended for manufacturers, exporters,

logistics professionals, and anyone involved in the international trade of goods using wood

packaging material (WPM). The goal of ISPM 15 is to prevent the international spread of pests

and diseases in raw wood.[1][2]

Frequently Asked Questions (FAQs)
What is ISPM 15?
ISPM 15 is a global standard that requires wood packaging material (WPM) used for

international shipping to be treated to eliminate pests.[3] Developed by the International Plant

Protection Convention (IPPC), it aims to protect global forests and ecosystems from invasive

species.[1][2]

What is considered Wood Packaging Material (WPM)
under ISPM 15?
WPM includes pallets, crates, dunnage, reels, and load boards made from raw softwood or

hardwood.[1][4] Essentially, any wood material thicker than 6mm used to secure or carry a

commodity in international trade is subject to the regulation.[1][5]
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Are any wood materials exempt from ISPM 15?
Yes. Materials considered low-risk are exempt. These include:

Wood 6 mm or less in thickness.[6]

Processed wood products like plywood, particle board, and oriented strand board (OSB)

created using glue, heat, and pressure.[4][6]

Barrels for wine and spirits heated during manufacturing.[6]

Gift boxes and similar items made from processed wood that is pest-free.[6]

Sawdust, wood shavings, and wood wool.[7]

How can I tell if WPM is ISPM 15 compliant?
Compliant WPM is marked with the official IPPC "wheat stamp."[5] This mark must be legible,

permanent, and placed on at least two opposite sides of the packaging.[4][8] The stamp

includes the IPPC symbol, a two-letter country code, a unique number for the treatment

provider, and a code for the treatment method (e.g., HT for Heat Treatment).[5][9]

Can I reuse ISPM 15 stamped packaging?
Yes, as long as the material has not been repaired, remanufactured, or altered.[4][6] If any

repairs are made, the old mark must be removed, the packaging must be re-treated, and a new

mark must be applied by a certified facility.[4]

What happens if I ship with non-compliant WPM?
The consequences of non-compliance can be severe and vary by country.[4] Potential actions

include:

Detainment and Delay: Shipments can be held at the border, causing significant delays.[10]

Forced Treatment: Some countries may fumigate the entire shipment at the shipper's

expense.[4]

Denial of Entry: The shipment may be rejected and sent back to the country of origin.[4][10]
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Destruction: In some cases, the non-compliant WPM and even the cargo may be destroyed

or buried.[1][4][10]

Fines and Penalties: Governments can impose substantial fines for violations.[10][11]

Troubleshooting Guide
This section addresses specific problems that may arise during the implementation of ISPM 15.
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Problem / Issue Potential Cause(s) Recommended Solution(s)

Shipment Rejected for Non-

Compliance

1. Missing or illegible ISPM 15

mark. 2. Mark is incorrect or

fraudulent. 3. Presence of live

pests, exit holes, or frass

(sawdust-like insect

excrement).[12][13] 4. Use of

untreated wood for repairs on

a previously compliant pallet.

[4] 5. Bark on wood exceeds

tolerance.[4][12]

1. Immediately contact

customs officials to understand

the specific reason for

rejection.[13] 2. Work with

officials on corrective actions,

which may include immediate

treatment (fumigation), re-

exporting the shipment, or

destruction of the non-

compliant WPM.[13] 3. Review

your supply chain: ensure you

only source from certified

WPM providers and have their

certification documents on file.

[11][12] 4. Implement a pre-

shipment inspection checklist

to verify marks and look for

signs of pests.[12]

ISPM 15 Mark is Fading or

Illegible

1. Poor quality ink or stencil

used for the stamp. 2.

Exposure to weather and

abrasion during transit.

1. Ensure your supplier uses

permanent, non-hand-drawn

marks.[12] 2. The mark should

be applied as a brand or a

high-quality ink stamp/stencil.

[4] 3. Protect the packaging

from excessive moisture or

abrasion where possible.

Fungus or Mold on Treated

Wood

1. High moisture content in the

wood (above 18%) when

treated or stored.[14] 2. Heat

treatment in steam chambers

can increase susceptibility to

mold if not dried properly.[15]

1. Ensure wood is properly

kiln-dried before or after

treatment to reduce moisture

content.[14] 2. Store treated

WPM in a dry, well-ventilated

area. 3. Note that standard

ISPM 15 treatments (HT and

MB) do not prevent fungus;

they only target pests.
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Antifungal treatment is a

separate process.[14]

Difficulty Sourcing Compliant

WPM

1. Lack of certified providers in

the region. 2. Supplier claims

wood is compliant but cannot

provide certification.

1. Use directories from your

country's National Plant

Protection Organization

(NPPO) or accredited agencies

to find certified suppliers.[12]

[16] 2. Always require a

certificate from your supplier to

guarantee compliance.[5] 3.

Consider ISPM 15-exempt

alternatives like plastic pallets

or engineered wood products

(e.g., presswood pallets).[1][7]

Repaired Pallet Compliance

1. A certified pallet was

repaired with untreated wood.

2. The original stamp was not

obliterated after repair.

1. Any facility that repairs WPM

must be certified under an

inspection program.[17] 2.

During repair, all original marks

must be obliterated (e.g.,

painted over or sanded off).

[18] 3. The repaired WPM

must be re-treated and then

marked with the new facility's

official stamp.[4][18]

Data Presentation: ISPM 15 Treatment Parameters
The standard approves several treatment methods, each with specific technical requirements.
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Treatment Method Code
Key Technical
Requirement(s)

Notes

Heat Treatment HT

The core temperature

of the wood must

reach a minimum of

56°C (132.8°F) and

be maintained for at

least 30 continuous

minutes.[5][19][20]

This is the most

common method. The

process can be

achieved in a

conventional kiln or

steam chamber.[21]

[22]

Dielectric Heating DH

The wood must be

heated to 60°C

throughout its entire

profile for 1

continuous minute,

with the temperature

reached within 30

minutes of the start

time.[5][21][23]

This method uses

microwaves or radio

frequency. The wood's

smallest dimension

must not exceed 20

cm.[21][23]

Methyl Bromide

Fumigation
MB

Fumigation schedule

is based on

concentration,

temperature, and

duration. Wood

thickness must not

exceed 20 cm.[14][21]

Use is discouraged

due to its ozone-

depleting properties. It

is banned for this use

in the EU.[5][21][24]

Compliance Verification Protocols
Verifying ISPM 15 compliance involves both documentation review and physical inspection.

Protocol 1: Supplier Verification
Request Certification: Before purchasing WPM, request a copy of the supplier's certificate

from an accredited inspection agency.[5][12] This confirms they are authorized to apply the

ISPM 15 mark.
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Contractual Obligation: Include ISPM 15 compliance as a mandatory clause in all supplier

contracts.[12]

Record Keeping: Maintain records of all treatment certificates and supplier compliance for

auditing purposes.[11][25]

Protocol 2: Pre-Shipment Physical Inspection
Check for the Mark: Verify that every piece of WPM (pallets, crates, dunnage) has a clear,

legible ISPM 15 mark on at least two opposite sides.[4]

Validate Mark Components: Ensure the mark contains all required elements: the IPPC logo,

ISO country code, facility ID, and treatment code (HT or DH).[9][13]

Inspect Wood Condition: Look for signs of non-compliance:

Live Pests: Any visible insects.[12]

Pest Pathways: Insect exit holes or trails.[13]

Frass: Sawdust-like material indicating pest activity.[12][13]

Excessive Bark: While some bark is allowed, large patches may lead to rejection.[4]

Segregation: Ensure that treated, marked WPM is stored separately from any untreated

wood to prevent cross-contamination or accidental use.[26][27]

Repairs: If WPM has been repaired, verify that the old marks have been fully obliterated and

a new, valid mark has been applied after re-treatment.[4][18]

Visualizations
ISPM 15 Compliance Workflow
This diagram illustrates the end-to-end process for ensuring wood packaging material is

compliant for international export.
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Caption: Workflow for ISPM 15 compliance from raw material to customs clearance.
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Troubleshooting Logic for a Rejected Shipment
This flowchart outlines the decision-making process when a shipment is flagged for ISPM 15

non-compliance at a port of entry.

Rejection Reasons

Possible Actions

Shipment Flagged for
ISPM 15 Non-Compliance

What is the reason for rejection?

Missing, Illegible, or
Invalid Mark

Marking Issue

Pest Infestation Found
(Live pests, frass, holes)

Pest Issue

Other Issue
(e.g., improper repair, bark)

Structural Issue

Option 2: Re-Export
Shipment to Origin

Option 3: Destruction
of WPM (and possibly cargo)

Option 1: On-Site Treatment
(e.g., Fumigation)

Resolution & Review
Internal Supply Chain

Click to download full resolution via product page

Caption: Decision flowchart for handling ISPM 15 non-compliant wood packaging at customs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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